Cas no 1378608-46-8 (tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate)

Technical Introduction: tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate is a protected amine derivative featuring both a carbamate (tert-butoxycarbonyl, Boc) group and a nitrile functionality. This compound is valuable in organic synthesis, particularly in peptide and medicinal chemistry, where the Boc group serves as a temporary protecting group for amines, enabling selective deprotection under mild acidic conditions. The nitrile moiety offers additional versatility for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines. Its stability under basic conditions and compatibility with a range of reaction conditions make it a practical intermediate for constructing complex molecular architectures. The steric hindrance from the tert-butyl and methyl groups enhances selectivity in multi-step syntheses.

tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate structure

1378608-46-8 structure

Product Name:tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate

CAS No:1378608-46-8

MF:C₁₀H₁₈N₂O₂

MW:198.262122631073

MDL:MFCD18252885

CID:2092330

PubChem ID:66510780

Update Time:2025-05-27

tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate
- SCHEMBL6313025
- DB-210274
- CS-0328834
- tert-Butyl(1-cyano-2-methylpropan-2-yl)carbamate
- AKOS015924504
- tert-butyl 1-cyano-2-methylpropan-2-ylcarbamate
- tert-butyl N-(1-cyano-2-methylpropan-2-yl)carbamate
- MFCD18252885
- 2-(Boc-amino)-1-cyano-2-methylpropane
- t-Butyl (1-cyano-2-methylpropan-2-yl)carbamate
- Carbamic acid, N-(2-cyano-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
- AS-54471
- s10404
- 1378608-46-8
- MDL： MFCD18252885
- Inchi： 1S/C10H18N2O2/c1-9(2,3)14-8(13)12-10(4,5)6-7-11/h6H2,1-5H3,(H,12,13)
- InChI Key： RSILEIAGEFITEE-UHFFFAOYSA-N
- SMILES： O(C(NC(C)(C)CC#N)=O)C(C)(C)C

Computed Properties

Exact Mass: 198.137
Monoisotopic Mass: 198.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.1A^2
XLogP3: 1.2

tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate Pricemore >>

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abcr	AB487058-250 mg	t-Butyl (1-cyano-2-methylpropan-2-yl)carbamate	1378608-46-8		250MG	€357.80	2023-04-20
abcr	AB487058-1 g	t-Butyl (1-cyano-2-methylpropan-2-yl)carbamate	1378608-46-8		1g	€812.60	2023-04-20
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB10870-1g	tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate	1378608-46-8	97%	1g	2066.00	2021-06-01
eNovation Chemicals LLC	Y1265446-100mg	Carbamic acid, N-(2-cyano-1,1-dimethylethyl)-, 1,1-dimethylethyl ester	1378608-46-8	95%	100mg	$190	2023-05-18
eNovation Chemicals LLC	Y1265446-250mg	Carbamic acid, N-(2-cyano-1,1-dimethylethyl)-, 1,1-dimethylethyl ester	1378608-46-8	95%	250mg	$520	2024-06-08
eNovation Chemicals LLC	Y1265446-1g	Carbamic acid, N-(2-cyano-1,1-dimethylethyl)-, 1,1-dimethylethyl ester	1378608-46-8	95%	1g	$480	2023-05-18
abcr	AB487058-250mg	t-Butyl (1-cyano-2-methylpropan-2-yl)carbamate; .	1378608-46-8		250mg	€500.00	2025-04-21
abcr	AB487058-1g	t-Butyl (1-cyano-2-methylpropan-2-yl)carbamate; .	1378608-46-8		1g	€1014.50	2025-04-21
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB10870-1g	tert-Butyl (1-cyano-2-methylpropan-2-yl)carbamate	1378608-46-8	97%	1g	¥2066	2023-09-15
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